Cas no 53602-19-0 (Benzyl N-(3-Chloropropyl)carbamate)

Benzyl N-(3-Chloropropyl)carbamate is a carbamate derivative featuring a benzyl ester group and a 3-chloropropyl substituent. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its reactive chloropropyl group enables further functionalization, making it valuable for constructing more complex molecular architectures. The benzyl protecting group offers stability under various reaction conditions while remaining amenable to selective deprotection. This balance of reactivity and stability makes it a versatile building block in medicinal chemistry and peptide synthesis. The compound is typically handled under controlled conditions due to the presence of the electrophilic chloroalkyl moiety.

Benzyl N-(3-Chloropropyl)carbamate structure

53602-19-0 structure

Product Name:Benzyl N-(3-Chloropropyl)carbamate

CAS No:53602-19-0

MF:C₁₁H₁₄ClNO₂

MW:227.687362194061

CID:1587406

PubChem ID:19702972

Update Time:2025-06-09

Benzyl N-(3-Chloropropyl)carbamate Chemical and Physical Properties

Names and Identifiers

- Carbamic acid, (3-chloropropyl)-, phenylmethyl ester
- benzyl N-(3-chloropropyl)carbamate
- EN300-129077
- DB-429446
- 53602-19-0
- DTXSID30599336
- Benzyl (3-chloropropyl)carbamate
- SCHEMBL7332721
- Benzyl N-(3-Chloropropyl)carbamate
- Inchi： 1S/C11H14ClNO2/c12-7-4-8-13-11(14)15-9-10-5-2-1-3-6-10/h1-3,5-6H,4,7-9H2,(H,13,14)
- InChI Key： SDZIOSZETONVQE-UHFFFAOYSA-N
- SMILES： ClCCCNC(=O)OCC1C=CC=CC=1

Computed Properties

Exact Mass: 227.07142
Monoisotopic Mass: 227.0713064g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 6
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 38.3Å²

Experimental Properties

PSA: 38.33

Benzyl N-(3-Chloropropyl)carbamate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Benzyl N-(3-Chloropropyl)carbamate Pricemore >>

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